Calcium;2-[[4-[(2-amino-5-formyl-4-oxo-3,4a,6,7-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioate

• Molecular Formula: C20H21CaN7O7
• Molecular Weight: 511.5 g/mol
• IUPAC Name: calcium;2-[[4-[(2-amino-5-formyl-4-oxo-3,4a,6,7-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioate
• InChI: InChI=1S/C20H23N7O7.Ca/c21-20-25-16-15(18(32)26-20)27(9-28)12(8-23-16)7-22-11-3-1-10(2-4-11)17(31)24-13(19(33)34)5-6-14(29)30;/h1-4,9,12-13,15,22H,5-8H2,(H,24,31)(H,29,30)(H,33,34)(H3,21,23,25,26,32);/q;+2/p-2
• InChI Key: KQIDVWYUPVMQPG-UHFFFAOYSA-L
• Canonical SMILES: C1C(N(C2C(=O)NC(=NC2=N1)N)C=O)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)[O-])C(=O)[O-].[Ca+2]

Description

Calcium;2-[[4-[(2-amino-5-formyl-4-oxo-3,4a,6,7-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioate is a complex organic compound with a molecular formula of C20H21CaN7O7. It is known for its significant role in various biochemical processes and is often used in scientific research due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Calcium;2-[[4-[(2-amino-5-formyl-4-oxo-3,4a,6,7-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioate involves multiple steps. The starting materials typically include 2-amino-5-formyl-4-oxo-3,4a,6,7-tetrahydropteridine and 4-[(methylamino)benzoyl]amino]pentanedioic acid. The reaction conditions often require controlled temperatures and pH levels to ensure the correct formation of the compound.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors and precise control systems to maintain the necessary conditions. The process involves the careful addition of reagents and continuous monitoring to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Calcium;2-[[4-[(2-amino-5-formyl-4-oxo-3,4a,6,7-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioate undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as sodium borohydride.

Substitution: This involves the replacement of one functional group with another, typically using nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halides, nucleophiles like ammonia or amines.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxides, while reduction could produce various reduced forms of the compound.

Scientific Research Applications

Calcium;2-[[4-[(2-amino-5-formyl-4-oxo-3,4a,6,7-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioate is widely used in scientific research due to its versatility:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound plays a role in studying biochemical pathways and enzyme interactions.

Medicine: It is investigated for its potential therapeutic effects and as a component in drug formulations.

Industry: Used in the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of Calcium;2-[[4-[(2-amino-5-formyl-4-oxo-3,4a,6,7-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioate involves its interaction with specific molecular targets. It binds to enzymes and receptors, influencing various biochemical pathways. The exact pathways depend on the context of its use, such as in therapeutic applications or biochemical studies.

Comparison with Similar Compounds

Similar Compounds

Calcium folinate: Another calcium salt with similar biochemical properties.

Calcium leucovorin: Used in similar therapeutic contexts.

Calcium pterin: Shares structural similarities but differs in specific functional groups.

Uniqueness

Calcium;2-[[4-[(2-amino-5-formyl-4-oxo-3,4a,6,7-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioate is unique due to its specific structure, which allows it to participate in a wide range of chemical reactions and biological processes. Its versatility and effectiveness in various applications make it a valuable compound in scientific research.